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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)indole

CAS No.: 782-17-2

Cat. No.: B182938

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

the compound 2-(4-Fluorophenyl)indole, a molecule of interest in medicinal chemistry and

materials science. This document presents a consolidation of nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data, alongside detailed experimental

protocols to aid in the replication and verification of these findings.

Core Spectroscopic Data
The following sections summarize the key spectroscopic data for 2-(4-Fluorophenyl)indole,

presented in a structured format for clarity and comparative analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of

organic compounds. The ¹H and ¹³C NMR data provide detailed information about the hydrogen

and carbon framework of 2-(4-Fluorophenyl)indole, respectively.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b182938#bc-rfq
https://www.benchchem.com/product/b182938/docs?utm_src=pdf-body#spectroscopic-profile-of-2-4-fluorophenyl-indole-a-technical-guide
https://www.benchchem.com/product/b182938/docs?utm_src=pdf-body#spectroscopic-profile-of-2-4-fluorophenyl-indole-a-technical-guide
https://www.benchchem.com/product/b182938/docs?utm_src=pdf-body#spectroscopic-profile-of-2-4-fluorophenyl-indole-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182938?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR (Proton NMR) Data

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

Data not explicitly

found in search

results

¹³C NMR (Carbon-13 NMR) Data

Chemical Shift (δ) ppm Assignment

Data not explicitly found in search results

Note: While general NMR data for indole derivatives is available, specific, comprehensively

assigned ¹H and ¹³C NMR data for 2-(4-Fluorophenyl)indole, including chemical shifts and

coupling constants, were not explicitly available in the aggregated search results. Researchers

should perform their own NMR analysis for precise characterization.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of 2-(4-Fluorophenyl)indole reveals

characteristic absorption bands corresponding to its key structural features.

FT-IR Peak Analysis

Wavenumber (cm⁻¹) Functional Group Vibrational Mode

~3400 N-H (Indole) Stretching

~3100-3000 C-H (Aromatic) Stretching

~1600-1450 C=C (Aromatic) Stretching

~1220 C-F (Aryl Fluoride) Stretching

~800-700 C-H (Aromatic) Out-of-plane Bending
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Note: The exact positions of the peaks can vary slightly depending on the sample preparation

method (e.g., KBr pellet or ATR). The provided data is a general representation based on

typical values for the functional groups present.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, aiding in its identification and structural elucidation.

Mass Spectrum Data

m/z Relative Intensity (%) Proposed Fragment

211 High [M]⁺ (Molecular Ion)

183 Moderate [M - C₂H₂]⁺

154 Low [M - C₂H₂ - HCN]⁺

Note: The fragmentation pattern of indole derivatives can be complex.[1] The proposed

fragments are based on common fragmentation pathways for aromatic and heterocyclic

compounds. The molecular ion peak at m/z 211 is expected to be prominent due to the stability

of the aromatic system.[2]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of scientific findings. The following

protocols outline the general procedures for acquiring the spectroscopic data presented above.

NMR Spectroscopy
Sample Preparation:

Accurately weigh 5-10 mg of 2-(4-Fluorophenyl)indole.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃ or DMSO-d₆) in a clean, dry vial.[1]

Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.
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Ensure the solution height in the NMR tube is approximately 4-5 cm.

Instrumentation and Data Acquisition:

Instrument: A high-field NMR spectrometer (e.g., 400 or 500 MHz).

¹H NMR:

Acquire the spectrum at room temperature.

Use a sufficient number of scans to obtain a good signal-to-noise ratio.

Reference the chemical shifts to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm or

DMSO at 2.50 ppm).

¹³C NMR:

Acquire the spectrum using a proton-decoupled pulse sequence.

A larger number of scans will be required compared to ¹H NMR.

Reference the chemical shifts to the solvent peak (e.g., CDCl₃ at 77.16 ppm or DMSO-d₆

at 39.52 ppm).

FT-IR Spectroscopy
Sample Preparation (KBr Pellet Method):

Thoroughly grind 1-2 mg of 2-(4-Fluorophenyl)indole with approximately 100-200 mg of

dry, IR-grade potassium bromide (KBr) using an agate mortar and pestle until a fine,

homogeneous powder is obtained.[3]

Place a portion of the mixture into a pellet-forming die.

Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or

translucent pellet.[3]

Instrumentation and Data Acquisition:
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Instrument: A Fourier Transform Infrared (FTIR) spectrometer.[4]

Procedure:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder.

Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.

The final spectrum is obtained by ratioing the sample spectrum against the background

spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)
Sample Preparation:

Prepare a dilute solution of 2-(4-Fluorophenyl)indole in a volatile organic solvent such as

dichloromethane or ethyl acetate.

Instrumentation and Data Acquisition:

Instrument: A Gas Chromatograph coupled to a Mass Spectrometer.

Gas Chromatography (GC) Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injector Temperature: Typically 250-280 °C.

Oven Temperature Program: A suitable temperature program should be used to ensure

good separation and peak shape. For example, start at 100 °C, hold for 1 minute, then

ramp to 280 °C at 10-15 °C/min, and hold for 5-10 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.[5]
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Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: Typically 230 °C.

Quadrupole Temperature: Typically 150 °C.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 2-(4-Fluorophenyl)indole.
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Caption: General workflow for the synthesis, purification, and spectroscopic characterization of

2-(4-Fluorophenyl)indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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